n-Hexyltrichlorosilane n-Hexyltrichlorosilane Hexyltrichlorosilane is a colorless liquid with a pungent odor. It is decomposed by moist air or water to hydrochloric acid with evolution of heat. It is corrosive to metals and tissue. It is used as a chemical intermediate.
Brand Name: Vulcanchem
CAS No.: 928-65-4
VCID: VC0129522
InChI: InChI=1S/C6H13Cl3Si/c1-2-3-4-5-6-10(7,8)9/h2-6H2,1H3
SMILES: CCCCCC[Si](Cl)(Cl)Cl
Molecular Formula: C6H13Cl3Si
Molecular Weight: 219.6 g/mol

n-Hexyltrichlorosilane

CAS No.: 928-65-4

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VCID: VC0129522

Molecular Formula: C6H13Cl3Si

Molecular Weight: 219.6 g/mol

n-Hexyltrichlorosilane - 928-65-4

CAS No. 928-65-4
Product Name n-Hexyltrichlorosilane
Molecular Formula C6H13Cl3Si
Molecular Weight 219.6 g/mol
IUPAC Name trichloro(hexyl)silane
Standard InChI InChI=1S/C6H13Cl3Si/c1-2-3-4-5-6-10(7,8)9/h2-6H2,1H3
Standard InChIKey LFXJGGDONSCPOF-UHFFFAOYSA-N
SMILES CCCCCC[Si](Cl)(Cl)Cl
Canonical SMILES CCCCCC[Si](Cl)(Cl)Cl
Boiling Point 190.0 °C
190 °C
Colorform Colorless liquid
Density 1.1100 g/cu cm at 20 °C
Physical Description Hexyltrichlorosilane is a colorless liquid with a pungent odor. It is decomposed by moist air or water to hydrochloric acid with evolution of heat. It is corrosive to metals and tissue. It is used as a chemical intermediate.
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Description Hexyltrichlorosilane is a colorless liquid with a pungent odor. It is decomposed by moist air or water to hydrochloric acid with evolution of heat. It is corrosive to metals and tissue. It is used as a chemical intermediate.
Shelf Life Fumes strongly in moist air.
Synonyms Trichlorohexyl-silane; 1,1,1-Trichloro-1-silaheptane; 1-Hexyltrichlorosilane; Hexyltrichlorosilane; NSC 139843; Trichlorohexylsilane
PubChem Compound 13571
Last Modified Nov 11 2021
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